Cas no 40289-37-0 (1,3,4-Heptadecanetriol, 2-amino-, (2S,3S,4R)-)

• Product Name: 1,3,4-Heptadecanetriol, 2-amino-, (2S,3S,4R)-
• CAS No: 40289-37-0
• MF: C₁₇H₃₇NO₃
• MW: 303.480585813522
• CID: 3161692
• PubChem ID: 10924710
• Update Time: 2025-04-24

1,3,4-Heptadecanetriol, 2-amino-, (2S,3S,4R)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Heptadecanetriol, 2-amino-, (2S,3S,4R)-
• 4-hydroxysphinganine (C17 base)
• D-ribo-phytosphingosine (C17 base), 4-hydroxysphinganine (C17 base), powder
• (2S,3S,4R)-2-Aminoheptadecane-1,3,4-triol
• 40289-37-0
• CS-0514936

• Inchi： 1S/C17H37NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-16(20)17(21)15(18)14-19/h15-17,19-21H,2-14,18H2,1H3/t15-,16+,17-/m0/s1
• InChI Key： NKOLYWXODIHTSI-BBWFWOEESA-N
• SMILES： O[C@@H]([C@H]([C@H](CO)N)O)CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 303.27734404g/mol
• Monoisotopic Mass: 303.27734404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 86.7Ų

1,3,4-Heptadecanetriol, 2-amino-, (2S,3S,4R)- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 1,3,4-Heptadecanetriol, 2-amino-, (2S,3S,4R)-

Introduction to 1,3,4-Heptadecanetriol, 2-amino-, (2S,3S,4R)-

The compound 1,3,4-Heptadecanetriol, 2-amino-, (2S,3S,4R) is a unique triol derivative with significant potential in the field of biomedical research. This compound belongs to the family of amino alcohols, which are known for their diverse applications in pharmacology and biochemistry.

1,3,4-Heptadecanetriol, 2-amino-, (2S,3S,4R) is characterized by its long carbon chain (heptadecane) with three hydroxyl groups (-OH) at positions 1, 3, and 4. The presence of an amino group (-NH2) at position 2 adds to its complexity and makes it a subject of interest in enzymology and protein interactions.

Recent studies have highlighted the potential of this compound in drug delivery systems. Its triol structure allows for multiple points of attachment, making it an ideal candidate for biocompatible coatings on nanoparticles or other drug delivery vehicles. This property enhances its ability to interact with biological systems while maintaining structural integrity.

Another area of research involving 1,3,4-Heptadecanetriol, 2-amino-, (2S,3S,4R) is its role in membrane protein interactions. The hydroxyl groups on the molecule can act as binding sites for various proteins and enzymes, potentially influencing their activity or localization within cellular membranes.

In terms of synthesis, this compound can be derived from heptadecanetriol through chemical modifications that introduce the amino group at position 2. The stereochemistry specified in the name (2S,3S,4R) is crucial for its biological activity, as even minor changes in configuration can significantly alter its interactions with biomolecules.

Recent advancements in crystallography have provided insights into how the amino and hydroxyl groups of 1,3,4-Heptadecanetriol, 2-amino-, (2S,3S,4R) influence its packing density and molecular recognition properties. These studies are essential for understanding its behavior in biological environments.

Moreover, this compound has shown promise in antimicrobial drug development. Its structure allows for the incorporation of antimicrobial agents while retaining its ability to interact with cellular membranes, making it a potential candidate for developing new generations of antibacterial agents.

In conclusion, 1,3,4-Heptadecanetriol, 2-amino-, (2S,3S,4R) is a versatile compound with applications spanning pharmacology, biotechnology, and nanomedicine. Its unique combination of functional groups and stereochemistry positions it as a valuable tool in advancing our understanding of biomolecular interactions and drug delivery systems.